4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl chloride

• Molecular Formula: C8H5Cl3O3S
• Molecular Weight: 287.5 g/mol
• SMILES: CC1=CC(=CC(=C1Cl)S(=O)(=O)Cl)C(=O)Cl
• InChI: InChI=1S/C8H5Cl3O3S/c1-4-2-5(8(10)12)3-6(7(4)9)15(11,13)14/h2-3H,1H3
• InChIKey: LAJHYCDZRBODJN-UHFFFAOYSA-N

4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl Chloride – Overview

4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl chloride (CAS 1603348-22-6; molecular formula C₈H₅Cl₃O₃S; MW 287.5 g/mol) is a heterotrifunctional aromatic intermediate bearing one acyl chloride (-COCl), one sulfonyl chloride (-SO₂Cl), and one ring-chlorine substituent on a methyl-substituted benzene core. The compound belongs to the chlorosulfonyl benzoyl chloride class, a family of dual-electrophile building blocks valued for chemoselective sequential derivatization in pharmaceutical and agrochemical synthesis [1]. Its IUPAC name and SMILES (CC1=CC(=CC(=C1Cl)S(=O)(=O)Cl)C(=O)Cl) establish the unique 4-chloro, 3-chlorosulfonyl, 5-methyl substitution pattern that distinguishes it from all other commercially available chlorosulfonyl benzoyl chloride regioisomers [2].

1

Regiospecific Identity

4-Cl, 3-SO₂Cl, 5-CH₃ substitution pattern distinct from all other chlorosulfonyl benzoyl chloride regioisomers

2

Dual-Electrophile Chemoselectivity

Acyl chloride reacts 10²–10³ fold faster than sulfonyl chloride, enabling sequential one-pot derivatization

3

Documented Batch Traceability

CAS-specific identity with COA and SDS; single US-based facility stocking for supply-chain transparency

• [1] Verlee, A.; Heugebaert, T.; van der Meer, T.; Kasparyan, L.; Lemière, F.; Tavernier, S.; Stevens, C. V. A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein J. Org. Chem. 2017, 13, 303–312. DOI: 10.3762/bjoc.13.33. View Source
• [2] PubChem Compound Summary CID 116739964: 4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/116739964 (accessed 2026-05-01). View Source

Non-Substitutable Intermediate: 4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl Chloride

Chlorosulfonyl benzoyl chlorides are not functionally interchangeable because the relative ring positions of the chloro, methyl, chlorosulfonyl, and acyl chloride groups dictate both the electronic activation of each electrophilic center and the steric accessibility for nucleophilic attack. In the target compound, the chlorine atom occupies the 4-position (para to the benzoyl chloride), exerting an electron-withdrawing effect that accelerates acylation, while the methyl group at the 5-position (meta to benzoyl chloride) provides moderate electron donation without steric interference [1]. Swapping to the closest regioisomer—3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS 1601711-39-0)—places chlorine ortho to the benzoyl chloride, introducing steric hindrance that retards nucleophilic attack at the acyl carbon and alters the chemoselectivity window between the two electrophilic sites [2]. Even deceptively similar analogs lacking either the extra chloro substituent or the methyl group produce different electronic landscapes, leading to divergent reaction rates, impurity profiles, and ultimately different downstream molecular architectures [3].

Target Compound

4-Cl para to COCl activates acylation; 5-CH₃ meta to COCl provides moderate electron donation without steric interference

Closest Regioisomer (CAS 1601711-39-0)

3-Cl ortho to COCl introduces steric hindrance; 4-CH₃ para to COCl deactivates acylation — reaction rates and chemoselectivity may shift

Regioisomer substitution may alter downstream intermediate architecture, impurity profiles, and reaction kinetics. Direct interchange without re-validation is not supported by the electronic and steric differences documented across this compound class.

• [1] Dart, E. C.; Holt, G. Interaction of the isomeric chlorosulphonylbenzoyl chlorides and benzene, under the influence of aluminium chloride. J. Chem. Soc., Perkin Trans. 1 1974, 1403–1406. DOI: 10.1039/P19740001403. View Source
• [2] PubChem Compound Summary CID 116739972: 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/116739972 (accessed 2026-05-01). View Source
• [3] Barr, C. R.; et al. The Reaction of 3-Chlorosulfonylbenzoyl Chloride with Amines. J. Am. Chem. Soc. 1951, 73 (9), 4131–4133. DOI: 10.1021/ja01153a030. View Source

Head-to-Head Evidence: 4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl Chloride vs. Closest Analogs

Regiochemical Differentiation from Closest Regioisomer

The target compound possesses the substitution pattern 4-Cl, 3-SO₂Cl, 5-CH₃ on the benzoyl chloride ring (SMILES: CC1=CC(=CC(=C1Cl)S(=O)(=O)Cl)C(=O)Cl) [1]. Its closest commercially available regioisomer, 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS 1601711-39-0), inverts the chloro and methyl positions to 3-Cl, 4-CH₃, 5-SO₂Cl (SMILES: CC1=C(C=C(C=C1Cl)C(=O)Cl)S(=O)(=O)Cl) [2]. This positional swap relocates the electron-withdrawing chlorine from para to ortho relative to the benzoyl chloride carbonyl and shifts the methyl group from meta to para, creating a measurably different electronic and steric environment at the acyl chloride reaction center.

Regiochemical Differentiation

Head-to-head

Target: 4-Cl (para), 3-SO₂Cl (meta), 5-CH₃ (meta). Isomer: 3-Cl (ortho), 5-SO₂Cl (meta), 4-CH₃ (para). Positional swap relocates Cl from para to ortho relative to COCl.

Ortho-Cl steric hindrance may reduce acylation rates vs. para-Cl activation. Regioisomeric identity dictates downstream intermediate architecture.

Verified by InChIKey and SMILES; reactivity inferred from Dart & Holt (1974) and Bentley solvolysis kinetics.

Evidence Dimension	Ring substitution pattern (position of Cl, CH₃, SO₂Cl relative to COCl)
Target Compound Data	4-Cl (para to COCl), 3-SO₂Cl (meta to COCl), 5-CH₃ (meta to COCl). Cl exerts para electron-withdrawing activation on acyl chloride.
Comparator Or Baseline	3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride: 3-Cl (ortho to COCl), 4-CH₃ (para to COCl), 5-SO₂Cl (meta to COCl). Cl exerts ortho steric hindrance on acyl chloride.
Quantified Difference	Positional swap of Cl from para (target) to ortho (isomer); CH₃ from meta (target) to para (isomer). Ortho-Cl introduces steric hindrance estimated to reduce acylation rates by 2- to 10-fold relative to para-Cl based on established Hammett σ and steric parameters for benzoyl chloride solvolysis [3].
Conditions	Structural identity verified by InChIKey and SMILES from PubChem; reactivity inference from Dart & Holt (1974) isomeric chlorosulfonylbenzoyl chloride study and benzoyl chloride solvolysis kinetics literature.

Why This Matters

For a process chemist scaling a patented route, using the wrong regioisomer will produce a different downstream intermediate with potentially altered bioactivity, requiring complete re-validation of the synthetic pathway and impurity profile.

• [1] PubChem CID 116739964: 4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/116739964. View Source
• [2] PubChem CID 116739972: 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride. https://pubchem.ncbi.nlm.nih.gov/compound/116739972. View Source
• [3] Dart, E. C.; Holt, G. J. Chem. Soc., Perkin Trans. 1 1974, 1403–1406. DOI: 10.1039/P19740001403; and Bentley, T. W.; Harris, H. C. Structural effects on the solvolytic reactivity of carboxylic and sulfonic acid chlorides. J. Org. Chem. 1988, 53 (4), 717–723. View Source

Intramolecular Chemoselectivity: Acyl vs. Sulfonyl Chloride

Both the target compound and its analogs are heterobifunctional electrophiles. The acyl chloride (-COCl) group reacts 10²–10³ times faster than the chlorosulfonyl (-SO₂Cl) group toward common nucleophiles due to lower steric hindrance and higher electrophilicity at the sp²-hybridized carbonyl carbon . This rate differential, first characterized for the broader chlorosulfonyl benzoyl chloride class, enables sequential one-pot derivatization: the acyl chloride can be selectively amidated or esterified in the presence of the intact sulfonyl chloride, which is then reacted in a second step. In the target compound specifically, the para-chloro substituent further enhances the acyl chloride reactivity through its electron-withdrawing resonance effect, widening the chemoselectivity gap relative to the unsubstituted or ortho-chloro analogs [1]. The Verlee et al. (2017) continuous-flow study using m-(chlorosulfonyl)benzoyl chloride demonstrated that this chemoselectivity can be exploited to achieve 65–99% yields of m-sulfamoylbenzamide analogues in a single automated sequence, with increased selectivity at elevated temperatures and without catalysts [2].

Acyl vs. Sulfonyl Chemoselectivity

Class-level

Rate ratio: acyl chloride reacts 10²–10³ times faster than sulfonyl chloride. Para-Cl provides additional 2- to 5-fold acylation enhancement.

Supports sequential one-pot derivatization without protecting-group chemistry. Wider chemoselectivity window with para-Cl activation.

Class-level inference from Verlee et al. (2017) continuous-flow study and Bentley solvolysis kinetics.

Evidence Dimension	Relative reactivity of acyl chloride vs. sulfonyl chloride toward nucleophiles
Target Compound Data	Acyl chloride:SO₂Cl reactivity ratio ≈ 10²–10³ (class value). The 4-Cl substituent (para to COCl) provides additional electron-withdrawal that accelerates acylation relative to unsubstituted or ortho-substituted analogs.
Comparator Or Baseline	Unsubstituted 3-(chlorosulfonyl)benzoyl chloride: same 10²–10³ ratio but without the activating para-Cl effect. Ortho-Cl isomer: steric hindrance partially offsets electronic activation.
Quantified Difference	Class-level rate ratio of 100- to 1000-fold. Para-Cl electronic activation estimated to contribute an additional 2- to 5-fold rate enhancement for acylation based on Hammett σₚ = +0.23 for Cl [1].
Conditions	Inferred from solvolysis kinetics of substituted benzoyl chlorides (Bentley et al.) and chemoselective amidation studies (Verlee et al., 2017; Barr et al., 1951). Continuous-flow conditions: flow rate 125 µL/min for starting materials, 250 µL/min for reactant, acetonitrile solvent, RT to elevated temperature.

Why This Matters

This rate differential is the mechanistic basis for using this compound as a sequential dual-electrophile building block, enabling efficient construction of sulfonamide-amide libraries without protecting-group chemistry.

• [1] Dart, E. C.; Holt, G. Interaction of the isomeric chlorosulphonylbenzoyl chlorides and benzene. J. Chem. Soc., Perkin Trans. 1 1974, 1403–1406. DOI: 10.1039/P19740001403. View Source
• [2] Verlee, A.; Heugebaert, T.; van der Meer, T.; Kasparyan, L.; Lemière, F.; Tavernier, S.; Stevens, C. V. A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein J. Org. Chem. 2017, 13, 303–312. DOI: 10.3762/bjoc.13.33. View Source

Electronic Effects on Acylation vs. Sulfonylation

Dart and Holt (1974) demonstrated experimentally that electron-attracting groups in the benzene ring of benzoyl chloride accelerate acylation while the same substituents in benzenesulfonyl chloride retard sulfonylation [1]. In the target compound, the chlorine atom at the 4-position (para to -COCl) withdraws electron density through both inductive (-I) and resonance (+M) effects, with the net effect being activating toward nucleophilic acyl substitution (Hammett σₚ = +0.23 for Cl). Conversely, the chlorine in the 3-position of the regioisomer (ortho to -COCl) exerts a similar electronic effect but introduces significant steric compression that can reduce acylation rates by a factor of 2–10 depending on the nucleophile [2]. Additionally, the methyl group at position 5 of the target compound donates electrons inductively (+I effect) to the ring, subtly moderating the electrophilicity of the sulfonyl chloride without directly hindering either reactive center. This differential electronic tuning—para-Cl activation of acylation combined with meta-CH₃ modulation of sulfonylation—is not achievable with any other commercially available chlorosulfonyl benzoyl chloride regioisomer.

Electronic Substituent Effects

Cross-study

Hammett σₚ: Cl +0.23 (activating) vs. CH₃ −0.17 (deactivating) — Δσ = 0.40 units. Predicted ~2.5-fold acylation rate difference. Ortho-Cl steric effect adds 2- to 10-fold suppression.

4-Cl/5-CH₃ pattern offers a wider operational window for selective acylation before sulfonylation vs. the 3-Cl/4-CH₃ isomer.

Based on Dart & Holt (1974) competitive acylation/sulfonylation and Bentley et al. solvolysis data.

Evidence Dimension	Electronic substituent effects on relative acylation vs. sulfonylation rates
Target Compound Data	4-Cl (σₚ = +0.23) para to COCl → activates acylation. 5-CH₃ (σₘ = -0.07) meta to COCl → weakly electron-donating, moderates sulfonyl chloride. 3-SO₂Cl meta to COCl → electron-withdrawing.
Comparator Or Baseline	Isomer (CAS 1601711-39-0): 3-Cl ortho to COCl → steric hindrance dominates. 4-CH₃ para to COCl → electron-donating, deactivates acylation. Unsubstituted 3-(chlorosulfonyl)benzoyl chloride: no ring substituents → baseline reactivity.
Quantified Difference	Para-Cl vs. para-CH₃: Hammett σₚ difference of 0.40 units (Cl +0.23 vs. CH₃ -0.17), corresponding to a predicted ~2.5-fold rate difference in acyl chloride solvolysis based on ρ ≈ 1.5 for benzoyl chloride solvolyses [2]. Ortho-Cl steric effect adds an additional 2- to 10-fold rate suppression.
Conditions	Experimental basis: Dart & Holt (1974) competitive acylation/sulfonylation of isomeric chlorosulfonylbenzoyl chlorides with benzene/AlCl₃. Solvolysis kinetic data from Bentley et al. (1988, 2004) for substituted benzoyl chlorides in aqueous organic solvents.

Why This Matters

When designing a sequential derivatization protocol, the electronic tuning provided by the specific 4-Cl/5-CH₃ substitution pattern offers a wider operational window for selective acylation before sulfonylation, reducing the formation of bis-adduct impurities.

• [1] Dart, E. C.; Holt, G. J. Chem. Soc., Perkin Trans. 1 1974, 1403–1406. DOI: 10.1039/P19740001403. View Source
• [2] Bentley, T. W.; Harris, H. C. Structural effects on the solvolytic reactivity of carboxylic and sulfonic acid chlorides. Comparisons with gas-phase data for cation formation. J. Org. Chem. 1988, 53 (4), 717–723; and Bentley, T. W.; et al. Transition-State Variation in the Solvolysis of Benzoyl Chlorides. Bull. Korean Chem. Soc. 2004, 25 (5), 699–702. View Source

Purity & Batch Traceability

The target compound is commercially available from AKSci (Catalog 0369EF) at a minimum purity specification of ≥95% . While the closest regioisomer (CAS 1601711-39-0, AKSci 0372EF) is also offered at 95% minimum purity , the identity of each batch is verified by the vendor through full quality assurance documentation including Certificate of Analysis (COA) and Safety Data Sheet (SDS) upon request. The compound is stocked and shipped from a single US-based facility (SF Bay, California) with defined long-term storage conditions (cool, dry place). This level of documented purity and supply-chain transparency is essential for GMP-adjacent intermediate procurement where batch-to-batch consistency directly impacts downstream reaction yields and impurity profiles.

Purity & Batch Traceability

Data to verify

≥95% purity specification. COA and SDS available upon request. US-based single-facility stocking with defined cool/dry storage.

CAS-specific traceability supports audit readiness. Batch-level identity documentation differentiates from isomer shipments.

Supplier-sourced specification; independent verification recommended for regulated procurement workflows.

Evidence Dimension	Commercial purity specification and quality documentation
Target Compound Data	CAS 1603348-22-6: ≥95% purity (AKSci 0369EF), SDS and COA available, US-based stocking, cool/dry long-term storage, not classified as hazardous material for DOT/IATA transport.
Comparator Or Baseline	Closest isomer CAS 1601711-39-0: ≥95% purity (AKSci 0372EF), also with SDS/COA. 3-(Chlorosulfonyl)-4-methylbenzoyl chloride (CAS 547739-67-3): ≥95% purity, multiple vendors (AKSci, Bidepharm, MuseChem).
Quantified Difference	Equivalent purity specification (≥95%) across all three comparators. Differentiation lies in the documented identity verification and the specific CAS number traceability, which is critical for regulatory and patent-compliance purposes.
Conditions	Vendor technical datasheets; AKSci product pages; Bidepharm and MuseChem catalog listings. Storage: long-term in a cool, dry place. Transport: not classified as hazardous material.

Why This Matters

For procurement in regulated pharmaceutical intermediate supply chains, documented purity specifications with batch-level COA traceability to a specific CAS number are non-negotiable requirements that directly impact audit readiness and process validation.

Chloro-Sulfonamide Pharmacophore Scaffold

The target compound's 4-chloro-3-chlorosulfonyl-5-methyl substitution pattern maps directly onto the aryl sulfonamide/amide pharmacophore found in multiple classes of bioactive molecules. The para-chloro substituent is a privileged motif in drug discovery, enhancing metabolic stability and target binding; the meta-sulfonyl chloride enables sulfonamide or sulfonylurea formation; and the meta-methyl group provides conformational constraint without introducing a chiral center. While no published head-to-head bioactivity data exist for the free intermediate (as expected—it is a reactive building block, not a final drug substance), the regioisomeric identity determines the substitution pattern of the final active pharmaceutical ingredient (API). For example, sulfonylurea herbicides such as triflusulfuron-methyl are constructed from 2-(chlorosulfonyl)-3-methylbenzoate intermediates , and SGLT2 inhibitor patents describe chlorosulfonyl benzoyl chloride derivatives as key intermediates [1]. The specific 4-Cl, 3-SO₂Cl, 5-CH₃ arrangement of the target compound would generate a different final API regioisomer than the 3-Cl, 5-SO₂Cl, 4-CH₃ isomer, with potentially divergent target binding, selectivity, and ADME properties.

Pharmacophore Scaffold Fit

Class-level

4-Cl, 3-SO₂Cl, 5-CH₃ pattern maps onto aryl sulfonamide/amide pharmacophores found in SGLT2 inhibitor intermediates and sulfonylurea herbicide cores.

Regioisomeric identity determines final API substitution pattern. Isomer substitution would require de novo biological and toxicological characterization.

No head-to-head bioactivity data for the free intermediate. Selection driven by target API regiospecificity requirements.

Evidence Dimension	Synthetic utility as a regiospecific intermediate for pharmaceutical and agrochemical active ingredients
Target Compound Data	4-Cl, 3-SO₂Cl, 5-CH₃ pattern → generates APIs with Cl para to the amide/sulfonamide linkage. Mimics the substitution pattern of several SGLT2 inhibitor aryl fragments and sulfonylurea herbicide cores.
Comparator Or Baseline	Isomer (3-Cl, 5-SO₂Cl, 4-CH₃) → generates APIs with CH₃ para to the amide/sulfonamide linkage and Cl ortho. 3-(Chlorosulfonyl)-4-methylbenzoyl chloride → generates APIs lacking the extra Cl substituent entirely.
Quantified Difference	Not quantifiable at the intermediate level without downstream API-specific bioassay data. Selection is driven by target API regiospecificity requirements defined in the synthetic route patent or medicinal chemistry SAR.
Conditions	Inferred from the established use of chlorosulfonyl benzoyl chlorides as intermediates in sulfonylurea herbicide synthesis (e.g., triflusulfuron-methyl) and SGLT2 inhibitor patents (e.g., US-8575114-B2).

Why This Matters

A medicinal chemistry or process chemistry team selecting this intermediate is committing to a specific final API regioisomer; substitution with an isomer will produce a different compound requiring full de novo biological and toxicological characterization.

• [1] US Patent US-8575114-B2: SGLT-2 inhibitors, methods of making them, and uses thereof. Assignee: Bristol-Myers Squibb. https://patents.google.com/patent/US8575114B2/. View Source

Application Scenarios: 4-Chloro-3-(chlorosulfonyl)-5-methylbenzoyl Chloride

Regiospecific Synthesis for SGLT2 Inhibitor Pharmacophores

Medicinal chemistry teams developing sodium-glucose cotransporter-2 (SGLT2) inhibitors frequently require aryl sulfonamide intermediates with precise chloro and methyl substitution patterns. The target compound's 4-chloro substitution (para to the eventual amide linkage) matches the privileged scaffold found in multiple clinical-stage SGLT2 inhibitors, where the para-chloro enhances target affinity and metabolic stability. The 3-chlorosulfonyl group enables direct sulfonamide bond formation with amine-containing cores, while the 5-methyl group provides conformational bias without steric hindrance. Using this specific intermediate ensures that the final API bears the intended regioisomeric identity, avoiding the costly re-validation that would be required if an isomer were inadvertently used [1]. The acyl chloride reacts first (10²–10³ fold faster), allowing chemoselective amide coupling before sulfonamide formation in a sequential one-pot protocol [2].

Flow Chemistry: Sulfonamide-Amide Library Synthesis

The established chemoselectivity window between the acyl chloride and sulfonyl chloride groups (100- to 1000-fold rate difference) makes this compound an ideal substrate for automated continuous-flow synthesis platforms. Following the methodology of Verlee et al. (2017), who demonstrated 65–99% yields for 15 m-sulfamoylbenzamide analogues using the parent m-(chlorosulfonyl)benzoyl chloride in flow [1], the target compound can be employed at flow rates of 125–250 µL/min with acetonitrile as solvent. The para-chloro substituent provides additional acyl chloride activation, potentially enabling lower reaction temperatures or shorter residence times compared to the unsubstituted parent compound. This application is particularly relevant for pharmaceutical development groups building medium-throughput sulfonamide-amide libraries for hit-to-lead optimization.

Sulfonylurea Agrochemical Intermediate Route Scouting

Sulfonylurea herbicides such as triflusulfuron-methyl are constructed from chlorosulfonyl benzoyl chloride or benzoate intermediates [1]. The target compound's 4-chloro-3-chlorosulfonyl-5-methyl pattern provides a distinct entry point for synthesizing next-generation sulfonylurea analogs with altered weed selectivity profiles or reduced soil persistence. The dual electrophilic functionality allows the benzoyl chloride to be first converted to the corresponding benzoate ester (for sulfonylurea coupling) while the sulfonyl chloride is retained for subsequent reaction with a triazine or pyrimidine amine. Process chemists evaluating this intermediate should benchmark reaction yields and impurity profiles against the 3-chloro isomer and the des-chloro analog to establish the optimal regioisomer for their specific target molecule.

GMP-Adjacent Intermediate Procurement & Batch Traceability

For contract manufacturing organizations (CMOs) and pharmaceutical development groups operating under quality management systems aligned with ICH Q7 (GMP for Active Pharmaceutical Ingredients), the procurement of a CAS-specific intermediate with documented purity (≥95%), batch-level COA, and defined storage/transport conditions is a regulatory prerequisite [1]. The target compound (CAS 1603348-22-6) is distinguishable from its isomer (CAS 1601711-39-0) by unambiguous analytical methods (InChIKey: LAJHYCDZRBODJN-UHFFFAOYSA-N vs. RVFGHZSPZLBLPM-UHFFFAOYSA-N), eliminating the risk of cross-shipment or misidentification that could compromise a validated synthetic process. The non-hazardous DOT/IATA classification further simplifies logistics for multi-site development programs.

Application

Selection Property

Validation Focus

SGLT2 inhibitor intermediate synthesis

Regiospecific 4-Cl, 3-SO₂Cl, 5-CH₃ substitution matching privileged para-chloro pharmacophore

API regioisomer identity verification; target affinity and metabolic stability context

Continuous-flow sulfonamide-amide library synthesis

Acyl/sulfonyl chemoselectivity window with para-Cl activation for sequential derivatization

Sequential coupling yield and selectivity under flow conditions

Sulfonylurea agrochemical route scouting

Dual-electrophile building block with distinct substitution for next-generation analog synthesis

Reaction yield and impurity profile benchmarking against isomer and des-chloro analog

Regulated intermediate procurement and supply chain

CAS-specific identity with documented purity and batch-level COA traceability

Identity verification, audit-readiness, and cross-shipment risk mitigation

All applications are synthetic intermediate contexts. Final API or agrochemical product properties depend on downstream chemistry and are not determined by this building block alone.

• [1] Verlee, A.; Heugebaert, T.; van der Meer, T.; et al. A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein J. Org. Chem. 2017, 13, 303–312. DOI: 10.3762/bjoc.13.33. View Source
• [2] Dart, E. C.; Holt, G. J. Chem. Soc., Perkin Trans. 1 1974, 1403–1406. DOI: 10.1039/P19740001403; and BenchChem reference on acyl chloride vs. sulfonyl chloride relative reactivity. View Source